2-Oxaspiro[4.5]decan-3-ylmethanesulfonyl chloride

• IUPAC Name: 2-oxaspiro[4.5]decan-3-ylmethanesulfonyl chloride
• InChI: InChI=1S/C10H17ClO3S/c11-15(12,13)7-9-6-10(8-14-9)4-2-1-3-5-10/h9H,1-8H2
• InChI Key: MFCMJHHUWDETBK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)CC(OC2)CS(=O)(=O)Cl
• Molecular Formula: C10H17ClO3S
• Molecular Weight: 252.76 g/mol
• CAS No.: 2090559-66-1

Description

2-Oxaspiro[4.5]decan-3-ylmethanesulfonyl chloride is a chemical compound with the molecular formula C11H17ClO3S. It is a sulfonyl chloride derivative that has been used in various scientific research applications. This compound is known for its ability to react with various nucleophiles, making it a useful tool in organic synthesis.5]decan-3-ylmethanesulfonyl chloride, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

• Synthesis and Structural Studies

  • The compound 2-oxo-3-phenyl-1-oxaspiro[4.5]dec-3-en-4-yl 4-chlorobenzoate, which is closely related to 2-Oxaspiro[4.5]decan-3-ylmethanesulfonyl chloride, has been synthesized and analyzed for its crystal structure, indicating potential applications in crystallography and material science (Wang et al., 2011).

• Chemical Transformation Studies

  • Research has focused on the transformation of related compounds, like 2-oxo-1-oxaspiro[4,5]decan-3,4-dicarboxylic acids, into various chemical forms. This demonstrates the compound's versatility in organic synthesis (A. Kuroyan et al., 1995).

• Novel Synthetic Methods

  • Innovative methods have been developed for synthesizing oxaspiro[m.n] skeletons, including 1-oxaspiro[4.5]decane, which are crucial for advancing synthetic chemistry (C. Mukai et al., 2002).

• Pharmacological Research

  • While excluding information related to drug use, dosage, and side effects, it's notable that derivatives like 1-oxa-3,8-diazaspiro[4.5]decan-2-one have been synthesized for pharmacological research, indicating the broader potential of this class of compounds in medicinal chemistry (E. Tóth et al., 1997).

• Natural Product Research

  • A study identified new compounds including 2-oxaspiro[4.5]decane derivatives from the endophytic fungus Roussoella sp. This highlights the compound's relevance in natural product chemistry and potential applications in discovering new bioactive substances (Ubonta Sommart et al., 2021).

• Decarboxylation Studies

  • The compound's use in studying decarboxylation, an important reaction in organic chemistry, is exemplified by research on 2-oxo-1-oxaspiro[4,5]decane-4-carboxylic acid (D. Bigley et al., 1969).

• Food Chemistry Research

  • In food chemistry, derivatives like 2-hydroxy-2,6,10,10-tetramethyl-1-oxaspiro[4.5]dec-6-en-8-one have been identified in nectarines, suggesting potential applications in flavor and aroma research (H. Knapp et al., 1997).